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Zorifertinib vs. Other EGFR-TKIs: Efficacy and
Characteristics

Feature Zorifertinib
First-Gen EGFR-
TKIs (Gefitinib,
Erlotinib)

Third-Gen EGFR-TKI
(Osimertinib)

Primary
Indication

First-line EGFRm NSCLC
with CNS metastases [1]

First-line EGFRm
NSCLC [2]

First-line EGFRm
NSCLC; T790M-positive

NSCLC [3]

Key Design
Feature

Complete blood-brain

barrier penetration; not a
P-gp substrate [1]

Limited BBB

penetration [4]

Moderate BBB

penetration (Kpuu~0.1-
0.3) [4]

Predictive
Biomarker

EGFR exon 19 del or
exon 21 L858R [1]

EGFR exon 19 del or
exon 21 L858R [3]

EGFR exon 19 del,
L858R (1st-line); T790M
(2nd-line) [3]

Pivotal Trial (vs.
1st-gen TKI)

EVEREST (NCT03653546)
- Phase 3 [5] [1]

N/A FLAURA (NCT02296125)

- Phase 3
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Feature Zorifertinib
First-Gen EGFR-
TKIs (Gefitinib,
Erlotinib)

Third-Gen EGFR-TKI
(Osimertinib)

Median PFS
(Overall)

9.6 months (vs. 6.9
months in control) [1]

6.9 months (control
arm in EVEREST) [1]

~18.9 months (per
FLAURA trial)

Intracranial PFS 17.9 months (HR=0.63,
95% CI 0.52-0.77) [1]

Not a primary focus in
early trials

~15.2 months (per pre-
specified analysis of

FLAURA)

Intracranial ORR Consistent benefit

demonstrated [1]

Lower than zorifertinib

in EVEREST trial [1]

High intracranial

response

Key Resistance
Mechanism

T790M (59% at

progression) [4]

T790M common MET amplification, C797S

mutation

Recommended
Dose

200 mg twice daily [4] Gefitinib: 250 mg

once daily; Erlotinib:
150 mg once daily [5]

80 mg once daily

Experimental Data and Protocols

The primary evidence for zorifertinib comes from the phase 2/3 EVEREST trial and the phase 2

CTONG1702 trial.

EVEREST Trial (NCT03653546) Design [5] [1]:

Objective: Evaluate efficacy and safety of first-line zorifertinib versus standard TKI (gefitinib or

erlotinib) in EGFR-mutated NSCLC with CNS metastases.
Population: 439 patients with untreated, advanced EGFR-mutated NSCLC and at least one

measurable CNS metastasis.
Treatment Arms: 1:1 randomization to zorifertinib (200 mg twice daily) or control (gefitinib 250

mg or erlotinib 150 mg once daily).
Primary Endpoint: Progression-Free Survival (PFS) by Blinded Independent Central Review

(BICR).
Biomarker Analysis: Central testing for EGFR mutations (exon 19 del, L858R) was required

for enrollment.
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CTONG1702 Trial (Arm 8, NCT03574402) Design [4]:

Objective: Assess efficacy, safety, and optimal dose of first-line zorifertinib.
Population: 30 patients with untreated EGFR-mutated NSCLC and CNS metastases.

Dose Selection: Patients enrolled in two cohorts (200 mg vs. 300 mg twice daily) for direct
comparison.

Primary Endpoint: Objective Response Rate (ORR).
Resistance Mechanism Analysis: Next-generation sequencing (NGS) performed on tissue or

liquid biopsy at disease progression to identify resistance mechanisms like T790M.

Biomarker Evaluation and Treatment Pathway

Adherence to standardized biomarker testing protocols is critical for identifying eligible patients. The

following diagram illustrates the biomarker-driven treatment pathway for zorifertinib.
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Patient with untreated
advanced NSCLC

Tissue or Liquid Biopsy

EGFR Mutation Test
(Exon 19 del or L858R)

Biomarker Result

MRI for
CNS Metastases

Initiate First-Line
Zorifertinib (200 mg BID)

 CNS Metastases Present

EGFR Mutation Positive
AND CNS Metastases Present

 Positive

Consider other EGFR-TKIs
or Treatment Modalities

 Negative

Monitor for
Disease Progression

Re-biopsy / Liquid Biopsy
at Progression
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T790M Status

Consider Third-Generation
EGFR-TKI (e.g., Osimertinib)

 T790M Positive

Click to download full resolution via product page

The diagram above shows that patients with confirmed EGFR mutations and CNS metastases are candidates

for first-line zorifertinib. At progression, T790M mutation testing is a critical predictive biomarker for

guiding subsequent therapy, with a study showing 59% of patients developed T790M after zorifertinib

failure [4].

Key Insights for Researchers

Optimal Dose is 200 mg BID: The CTONG1702 trial provided key dose optimization data, showing

the 200 mg twice daily dose offered a superior efficacy and safety profile compared to 300 mg twice
daily [4].

Sequencing Strategy Shows Promise: The high rate of T790M-mediated resistance after
zorifertinib suggests a viable treatment pathway. Data indicates promising overall survival (median

OS of 37.3 months) when zorifertinib is sequenced with a third-generation TKI post-progression [1]
[4].

Distinct Mechanism for CNS Efficacy: Unlike other EGFR-TKIs that are substrates for efflux pumps
like P-glycoprotein (P-gp) at the blood-brain barrier, zorifertinib is designed to fully penetrate the

CNS, explaining its superior intracranial efficacy [1] [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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